Cas no 1866281-59-5 (1-(2,2-dimethylthietan-3-yl)-3,3-diethylurea)

• Product Name: 1-(2,2-dimethylthietan-3-yl)-3,3-diethylurea
• CAS No: 1866281-59-5
• MF: C₁₀H₂₀N₂OS
• MW: 216.343601226807
• CID: 5192103
• Update Time: 2026-03-05

1-(2,2-dimethylthietan-3-yl)-3,3-diethylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N'-(2,2-dimethyl-3-thietanyl)-N,N-diethyl-
• 1-(2,2-dimethylthietan-3-yl)-3,3-diethylurea

• Inchi： 1S/C10H20N2OS/c1-5-12(6-2)9(13)11-8-7-14-10(8,3)4/h8H,5-7H2,1-4H3,(H,11,13)
• InChI Key： RUEZCTRAZDQGTO-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C(NC1CSC1(C)C)=O

Additional information on 1-(2,2-dimethylthietan-3-yl)-3,3-diethylurea

Comprehensive Overview of 1-(2,2-dimethylthietan-3-yl)-3,3-diethylurea (CAS No. 1866281-59-5)

The compound 1-(2,2-dimethylthietan-3-yl)-3,3-diethylurea (CAS No. 1866281-59-5) is a chemically synthesized urea derivative that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This molecule features a thietane ring, which is a four-membered heterocycle containing sulfur, combined with a diethylurea moiety. The presence of these functional groups makes it a subject of interest for researchers exploring novel organic compounds with specialized functionalities.

In the realm of medicinal chemistry, 1-(2,2-dimethylthietan-3-yl)-3,3-diethylurea has been studied for its potential as a scaffold for drug development. The thietane ring, in particular, is known for its conformational rigidity, which can enhance binding affinity to biological targets. This has led to inquiries about its role in designing small-molecule inhibitors or modulators for specific enzymes or receptors. Researchers are also investigating its pharmacokinetic properties, such as metabolic stability and bioavailability, which are critical for advancing it into preclinical studies.

From a material science perspective, this compound's unique structure offers opportunities for developing advanced polymers or coating materials. The urea group is known for its hydrogen-bonding capabilities, which can contribute to the formation of supramolecular assemblies. Such properties are highly sought after in the design of self-healing materials or stimuli-responsive systems, aligning with the growing demand for smart materials in industries like aerospace and electronics.

Environmental considerations are another hot topic tied to 1-(2,2-dimethylthietan-3-yl)-3,3-diethylurea. With increasing regulatory focus on green chemistry, scientists are evaluating the compound's biodegradability and eco-toxicity profile. Questions often arise about whether it can be synthesized using sustainable methods or if it poses risks to aquatic ecosystems. These discussions are part of a broader effort to balance innovation with environmental stewardship.

The synthesis of 1-(2,2-dimethylthietan-3-yl)-3,3-diethylurea typically involves multi-step organic reactions, including the formation of the thietane ring and subsequent urea coupling. Recent advancements in catalytic methods have improved yields and reduced waste, addressing the industry's push toward atom economy. Analytical techniques like NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming its structural integrity.

In the context of industrial applications, this compound has been explored as an intermediate in the production of specialty chemicals. Its versatility makes it a candidate for use in agrochemicals, cosmetics, or even flavor and fragrance formulations. However, scalability and cost-effectiveness remain key challenges, prompting ongoing research into optimizing synthetic routes.

Given the rising interest in AI-driven drug discovery, computational tools are being employed to predict the biological activity of 1-(2,2-dimethylthietan-3-yl)-3,3-diethylurea. Machine learning models trained on similar urea derivatives can help identify potential targets or off-target effects, accelerating the hit-to-lead process. This intersection of cheminformatics and experimental validation is a testament to the compound's relevance in modern research.

Safety profiles are also a critical aspect of 1-(2,2-dimethylthietan-3-yl)-3,3-diethylurea. While it is not classified as a hazardous substance, standard laboratory precautions are recommended during handling. Material Safety Data Sheets (MSDS) provide detailed guidelines on storage, disposal, and personal protective equipment (PPE), ensuring compliance with occupational health standards.

In summary, 1-(2,2-dimethylthietan-3-yl)-3,3-diethylurea (CAS No. 1866281-59-5) represents a fascinating intersection of chemistry, biology, and materials science. Its structural novelty and functional diversity position it as a promising candidate for multiple applications, from pharmaceuticals to advanced materials. As research continues to unfold, this compound is likely to remain a focal point for innovation in the years to come.